Cas no 436087-21-7 (3-{(2-fluorophenyl)methylamino}propan-1-ol)

3-{(2-fluorophenyl)methylamino}propan-1-ol structure
436087-21-7 structure
Product Name:3-{(2-fluorophenyl)methylamino}propan-1-ol
CAS No:436087-21-7
MF:C10H14FNO
MW:183.22266626358
CID:329086
PubChem ID:3151938
Update Time:2025-04-19

3-{(2-fluorophenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,3-[[(2-fluorophenyl)methyl]amino]-
    • 3-(2-FLUORO-BENZYLAMINO)-PROPAN-1-OL
    • 3-[(2-fluorophenyl)methylamino]propan-1-ol
    • 3-{[(2-fluorophenyl)methyl]amino}propan-1-ol
    • 3-{(2-fluorophenyl)methylamino}propan-1-ol
    • 3-((2-Fluorobenzyl)amino)propan-1-ol
    • 3-(2-fluorobenzylamino)propan-1-ol
    • FT-0694592
    • SB84628
    • 3-(2-fluoro-benzylamino)-propan-1-ol, AldrichCPR
    • DTXSID50389973
    • 436087-21-7
    • AKOS000301014
    • EN300-168477
    • MDL: MFCD03724652
    • Inchi: 1S/C10H14FNO/c11-10-5-2-1-4-9(10)8-12-6-3-7-13/h1-2,4-5,12-13H,3,6-8H2
    • InChI Key: NAZITGRUQAOIKU-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CNCCCO

Computed Properties

  • Exact Mass: 183.10600
  • Monoisotopic Mass: 183.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Boiling Point: 290.9°Cat760mmHg
  • Flash Point: 129.7°C
  • PSA: 32.26000
  • LogP: 1.68860

3-{(2-fluorophenyl)methylamino}propan-1-ol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-{(2-fluorophenyl)methylamino}propan-1-ol Pricemore >>

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